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Compound of Interest
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Cat. No.: B1218457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spontaneous fission

characteristics of Americium-243 (²⁴³Am), a long-lived actinide of significant interest in nuclear

science and technology. Due to its presence in spent nuclear fuel, a thorough understanding of

its decay properties, including the rare process of spontaneous fission, is crucial for

applications ranging from nuclear waste management to the production of exotic nuclei.

Nuclear Properties and Decay Characteristics
Americium-243 is an alpha-emitting isotope with a very long half-life, making its experimental

study challenging. While alpha decay is the predominant decay mode, spontaneous fission

occurs as a minor branch.

Half-Life and Decay Modes
Americium-243 primarily decays via the emission of an alpha particle to Neptunium-239

(²³⁹Np).[1] A small fraction of ²⁴³Am nuclei undergoes spontaneous fission. The total half-life of

²⁴³Am has been measured by various laboratories, with a generally accepted value around

7353 years.[2] The spontaneous fission branching ratio is on the order of 10⁻⁹ %, indicating

that this is a very rare decay process.

The key decay data for Americium-243 is summarized in the table below.
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Parameter Value Reference

**Total Half-Life (T₁/₂) ** 7353 ± 10 years [2]

Decay Mode Alpha (α) [1]

Spontaneous Fission (SF) [1]

Alpha Decay Energy 5.4391 MeV [2]

Spontaneous Fission

Branching Ratio
3.7 x 10⁻⁹ % [3]

Calculated Spontaneous

Fission Half-Life (T₁/₂, SF)
~2.0 x 10¹⁴ years Calculated

Note: The spontaneous fission half-life is calculated from the total half-life and the spontaneous

fission branching ratio.

Spontaneous Fission Characteristics
Detailed experimental data on the spontaneous fission characteristics of Americium-243 are

scarce in publicly available literature. Much of the available information for fission of ²⁴³Am

pertains to neutron-induced fission. For spontaneous fission, many parameters are inferred

from theoretical models and systematic trends observed in other actinides.

Neutron Emission
The average number of prompt neutrons emitted per spontaneous fission (ν̄) is a key

parameter. While specific experimental values for the spontaneous fission of ²⁴³Am are not

readily found, theoretical models and systematics for actinides suggest a value in the range of

2.5 to 3.5. The prompt neutron energy spectrum is expected to follow a Maxwellian or Watt

distribution, with an average energy of approximately 2 MeV.[4][5]

Fission Fragment Mass Distribution
The mass distribution of fission fragments from the spontaneous fission of actinides is typically

asymmetric, with a higher probability of producing a lighter and a heavier fragment.[6] For

²⁴³Am, it is expected that the heavy fragment peak would be centered around a mass number

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemlin.org/isotope/americium-243
https://en.wikipedia.org/wiki/Isotopes_of_americium
https://en.wikipedia.org/wiki/Isotopes_of_americium
https://www.chemlin.org/isotope/americium-243
https://www-nds.iaea.org/sgnucdat/SF_n-Yield_20150313.pdf
https://www.benchchem.com/product/b1218457?utm_src=pdf-body
https://inis.iaea.org/records/8vayc-4yx62
https://www-nds.iaea.org/search?q=%2Fpublications%2Fproceedings%2Fsti-pub-0329
https://web-docs.gsi.de/~wolle/TELEKOLLEG/KERN/LECTURE/Fraser/L28.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(A) of 140, a common feature in actinide fission.[7] The light fragment peak would

correspondingly be centered around A ≈ 103 (since A_light + A_heavy = 243 - ν̄).

Kinetic Energy Release
The total kinetic energy (TKE) released during spontaneous fission is primarily due to the

Coulomb repulsion between the two fragments. For actinides in this mass region, the average

TKE is typically around 170-180 MeV.[7][8] The TKE is known to be dependent on the mass

split of the fission fragments.

The table below summarizes the expected, though not experimentally confirmed for

spontaneous fission, characteristics.

Parameter Expected Value/Characteristic

Average Prompt Neutron Multiplicity (ν̄) ~2.5 - 3.5 (theoretical estimate)

Prompt Neutron Spectrum
Maxwellian/Watt distribution, ~2 MeV average

energy

Fission Fragment Mass Distribution
Asymmetric, with peaks around A ≈ 103 and A ≈

140

Average Total Kinetic Energy (TKE) ~170 - 180 MeV (estimated)

Experimental Protocols
The measurement of spontaneous fission characteristics, particularly for an isotope with such a

long partial half-life as ²⁴³Am, requires highly sensitive detection systems and long

measurement times to acquire sufficient statistics.

Measurement of Spontaneous Fission Half-Life
The spontaneous fission half-life is typically determined by measuring the number of fission

events over a known period from a sample of a known number of ²⁴³Am atoms.

Methodology:
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Sample Preparation: A thin, uniform layer of high-purity ²⁴³Am is prepared on a backing

material. The total number of ²⁴³Am atoms in the sample is determined accurately, for

instance, by alpha spectrometry or mass spectrometry.

Fission Fragment Detection: The sample is placed in a detector system capable of

registering the heavy, highly ionizing fission fragments while discriminating against the much

more frequent alpha particles. Solid-State Nuclear Track Detectors (SSNTDs) or ionization

chambers are commonly used.[9]

Data Acquisition: The detector records the number of fission events over an extended period.

Calculation: The spontaneous fission decay constant (λ_SF) is calculated from the number of

decays, the number of atoms, and the measurement time. The half-life is then determined

using the relation T₁/₂, SF = ln(2)/λ_SF.

Measurement of Fission Fragment Mass and Energy
Distributions
The double-energy (2E) method is a common technique for simultaneously measuring the

kinetic energies of the two fission fragments, from which their masses can be deduced.

Methodology:

Detector Setup: A thin source of ²⁴³Am is placed between two semiconductor detectors (e.g.,

silicon detectors) or in a twin Frisch-gridded ionization chamber. This setup allows for the

coincident detection of both fission fragments.

Energy Measurement: When a spontaneous fission event occurs, the two fragments travel in

opposite directions and are detected by the opposing detectors. The detectors measure the

kinetic energy of each fragment.

Mass Calculation: By applying the principles of conservation of mass and momentum, the

pre-neutron emission masses of the fragments (M₁ and M₂) can be calculated from their

kinetic energies (E₁ and E₂):

M₁V₁ = M₂V₂ (conservation of momentum)
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M₁E₂ = M₂E₁

M₁ + M₂ = A (mass number of the fissioning nucleus)

Data Analysis: The data from many fission events are collected to build up the mass and

kinetic energy distributions. Corrections for energy loss in the source and detector dead

layers, as well as for prompt neutron emission (the 2E method measures post-neutron

energies), are applied to obtain the final distributions.
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Caption: Decay pathways of Americium-243.

Experimental Workflow for Fission Fragment Analysis
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Caption: Workflow for the double-energy (2E) method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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